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Compound of Interest

Compound Name: A-425619

Cat. No.: B1666390 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like A-425619 is a cornerstone of laboratory safety and

operational excellence. This guide provides essential, immediate safety and logistical

information for the disposal of A-425619, ensuring procedural adherence and minimizing

environmental impact. Given that a specific Safety Data Sheet (SDS) for A-425619 is not

readily available, a conservative approach treating the compound as hazardous waste is

recommended.

Chemical and Physical Properties of A-425619
A summary of the key quantitative data for A-425619 is presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1666390?utm_src=pdf-interest
https://www.benchchem.com/product/b1666390?utm_src=pdf-body
https://www.benchchem.com/product/b1666390?utm_src=pdf-body
https://www.benchchem.com/product/b1666390?utm_src=pdf-body
https://www.benchchem.com/product/b1666390?utm_src=pdf-body
https://www.benchchem.com/product/b1666390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 345.32 g/mol
Tocris Bioscience, R&D

Systems

Formula C₁₈H₁₄F₃N₃O
Tocris Bioscience, R&D

Systems

Purity ≥98% (HPLC)
Tocris Bioscience, R&D

Systems

CAS Number 581809-67-8
Tocris Bioscience, R&D

Systems

Solubility
Soluble to 100 mM in DMSO

and ethanol
R&D Systems

Storage Store at room temperature
Tocris Bioscience, R&D

Systems

Personal Protective Equipment (PPE)
Before handling A-425619, whether in pure form or as waste, it is imperative to be equipped

with the appropriate Personal Protective Equipment (PPE).

Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory.

Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Procedures
The proper disposal of A-425619 waste involves a systematic process of collection, labeling,

storage, and transfer to a designated hazardous waste facility.

Step 1: Waste Collection
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Solid Waste: Collect solid A-425619 waste in a clearly labeled, sealed container. Avoid

generating dust.

Liquid Waste: Collect solutions containing A-425619 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Step 2: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: N-5-Isoquinolinyl-N'-[[4-(trifluoromethyl)phenyl]methyl]urea (A-
425619)

The primary hazards associated with the compound (e.g., "Toxic," "Irritant"). In the absence

of specific hazard information, it is prudent to assume toxicity.

The date of accumulation.

Step 3: Storage

Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area within the laboratory. The storage area should be away from incompatible

materials, such as strong oxidizing agents[1]. The container must be kept closed at all times

except when adding waste.

Step 4: Disposal

Once the waste container is full or has reached the storage time limit set by your institution,

arrange for its collection by the facility's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor. Disposal of fluorinated organic compounds often

involves high-temperature incineration or placement in a secure hazardous waste landfill[2].

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of A-
425619.

Disposal Workflow for A-425619
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Click to download full resolution via product page

Caption: Disposal Workflow for A-425619.

Experimental Protocols
As no specific experimental protocols involving the disposal of A-425619 were found, this

document provides general best-practice guidelines. Researchers should always consult their

institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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